Cas no 62596-05-8 (1H-Azepine-3-carboxylic acid, hexahydro-7-oxo-, ethyl ester)

• Product Name: 1H-Azepine-3-carboxylic acid, hexahydro-7-oxo-, ethyl ester
• CAS No: 62596-05-8
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 1638764
• PubChem ID: 12349311
• Update Time: 2025-04-21

1H-Azepine-3-carboxylic acid, hexahydro-7-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-3-carboxylic acid, hexahydro-7-oxo-, ethyl ester
• 62596-05-8
• DTXSID201249588
• Ethyl hexahydro-7-oxo-1H-azepine-3-carboxylate

• Inchi： 1S/C9H15NO3/c1-2-13-9(12)7-4-3-5-8(11)10-6-7/h7H,2-6H2,1H3,(H,10,11)
• InChI Key： YXXDTYIOQGDBQR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNC(CCC1)=O)=O

Computed Properties

• Exact Mass: 185.10525
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4